Cas no 1630341-84-2 ((2R)-2-(2,4,5-trifluorophenyl)propanoic acid)

• Product Name: (2R)-2-(2,4,5-trifluorophenyl)propanoic acid
• CAS No: 1630341-84-2
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6045581
• PubChem ID: 131469203
• Update Time: 2025-07-22

(2R)-2-(2,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505259
• (2R)-2-(2,4,5-trifluorophenyl)propanoic acid
• 1630341-84-2

• Inchi： 1S/C9H7F3O2/c1-4(9(13)14)5-2-7(11)8(12)3-6(5)10/h2-4H,1H3,(H,13,14)/t4-/m1/s1
• InChI Key： UYNUOAGSTDJYGM-SCSAIBSYSA-N
• SMILES： FC1C=C(C(=CC=1[C@H](C(=O)O)C)F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-2-(2,4,5-trifluorophenyl)propanoic acid

(2R)-2-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1630341-84-2): A Comprehensive Overview

(2R)-2-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1630341-84-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluorinated phenyl group and a chiral center at the propanoic acid moiety. These characteristics make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The trifluorinated phenyl group in (2R)-2-(2,4,5-trifluorophenyl)propanoic acid imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The presence of this group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and metabolic stability. Additionally, the chiral center at the propanoic acid moiety allows for the synthesis of enantiomerically pure forms of the compound, which is crucial for optimizing its therapeutic efficacy and minimizing potential side effects.

Recent studies have explored the potential of (2R)-2-(2,4,5-trifluorophenyl)propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved safety profiles compared to existing treatments.

Another area of interest is the use of (2R)-2-(2,4,5-trifluorophenyl)propanoic acid in cancer therapy. Preclinical studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves modulating signaling pathways that are dysregulated in cancer cells, such as those involving mitogen-activated protein kinases (MAPKs) and phosphatidylinositol 3-kinases (PI3Ks). These findings suggest that (2R)-2-(2,4,5-trifluorophenyl)propanoic acid could be a valuable lead compound for developing novel anticancer agents.

In addition to its therapeutic potential, (2R)-2-(2,4,5-trifluorophenyl)propanoic acid has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for synthesizing a wide range of complex molecules with diverse biological activities. This versatility has led to its adoption in various synthetic routes aimed at producing compounds with specific pharmacological properties.

The synthesis of enantiomerically pure forms of (2R)-2-(2,4,5-trifluorophenyl)propanoic acid is a critical step in its development as a therapeutic agent. Several methods have been reported for achieving high enantiomeric excess (ee), including asymmetric synthesis using chiral catalysts and resolution techniques. These methods have been optimized to ensure high yields and purity levels, which are essential for pharmaceutical applications.

The physicochemical properties of (2R)-2-(2,4,5-trifluorophenyl)propanoic acid have also been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water. Its melting point and boiling point have been determined through standard analytical techniques. These properties are important for formulating stable drug products and ensuring their bioavailability upon administration.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-(2,4,5-trifluorophenyl)propanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (2R)-2-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1630341-84-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.